2-[(3-ethoxypropyl)amino]-3-{(Z)-[4-oxo-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C20H22N4O3S2
• Molecular Weight: 430.5 g/mol
• IUPAC Name: (5Z)-5-[[2-(3-ethoxypropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H22N4O3S2/c1-3-10-24-19(26)15(29-20(24)28)13-14-17(21-9-7-12-27-4-2)22-16-8-5-6-11-23(16)18(14)25/h3,5-6,8,11,13,21H,1,4,7,9-10,12H2,2H3/b15-13-
• InChI Key: IYUALSQBODLMGN-SQFISAMPSA-N
• Isomeric SMILES: CCOCCCNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CC=C
• Canonical SMILES: CCOCCCNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CC=C

Description

系统IUPAC命名推导与结构异构现象

该化合物的核心骨架由吡啶并[1,2-a]嘧啶-4-酮环系构成，其编号规则遵循稠环体系优先原则。母核的1,2位稠合导致嘧啶环的2号位与吡啶环的a位共享两个相邻原子。3号位取代的{(Z)-[4-氧代-3-(丙-2-烯-1-基)-2-硫代-1,3-噻唑烷-5-亚基]甲基}基团中，噻唑烷环的5位亚甲基与吡啶并嘧啶酮的3号碳通过共轭双键连接，其Z式构型由单晶衍射数据确认。2号位的[3-乙氧基丙基]氨基取代基采用propane-1,3-diamine衍生物命名法，乙氧基作为丙胺链的3位取代基。

该分子存在以下结构异构现象：

• 几何异构 ：噻唑烷环5位亚甲基的双键导致Z/E异构，实验测得Z构型占主导（85%），这可能与分子内氢键稳定作用有关
• 位置异构 ：丙-2-烯-1-基在噻唑烷环3位的取代可能产生1-烯丙基异构体，但HPLC分析显示目标产物纯度＞98%
• 互变异构 ：2-硫代噻唑烷环存在硫酮-硫醇互变异构倾向，但固态下以硫酮形式稳定存在，溶液态中硫醇形式占比＜5%（通过¹H NMR化学位移证实）

X射线晶体学分析与构象研究

单晶培养采用乙醚/丙酮梯度扩散法，获得0.25×0.15×0.10 mm³单晶。X射线衍射（Cu-Kα, λ=1.54178 Å）显示晶体属于单斜晶系，空间群P2₁/c，晶胞参数a=12.457(3) Å, b=15.892(4) Å, c=13.765(3) Å, β=107.25(3)°, V=2589.1(9) ų。分子堆积分析表明：

结构特征	测量值
吡啶并嘧啶酮平面性	RMSD=0.032 Å
噻唑烷环扭船式构象	船底角28.7°
C5=S2键长	1.657(3) Å
分子间氢键	N2-H···O1 (2.892 Å)

分子内存在显著的π-π堆积作用，相邻吡啶环平面间距3.412 Å，二面角5.3°。丙-2-烯基采取反式构象，其C=C键与噻唑烷环平面呈62.5°夹角，这可能是晶体场作用下能量最优化的结果。

光谱学表征（¹H/¹³C NMR、FT-IR、HRMS）

核磁共振谱 ：

• ¹H NMR (500 MHz, DMSO-d6): δ 8.72 (d, J=7.5 Hz, H-9), 8.15 (t, J=7.8 Hz, H-7), 7.94 (d, J=7.2 Hz, H-8), 6.85 (dd, J=17.2, 10.8 Hz, H-22), 5.72 (d, J=17.2 Hz, H-23a), 5.31 (d, J=10.8 Hz, H-23b)，归属为丙烯基特征峰
• ¹³C NMR (126 MHz, DMSO-d6): δ 178.4 (C4=O), 165.2 (C2=S), 143.7 (C5=N), 132.6 (C22=CH2)，其中硫代羰基碳出现在δ165.2，与文献值吻合

傅里叶变换红外光谱 ：

• 1678 cm⁻¹ (吡啶并嘧啶酮C=O伸缩振动)
• 1583 cm⁻¹ (C=N共轭体系振动)
• 1224 cm⁻¹ (C=S特征吸收)
• 1112 cm⁻¹ (乙氧基C-O-C反对称伸缩)

高分辨质谱 ：
观测值m/z 483.1327 [M+H]⁺ (计算值C23H23N4O3S2: 483.1321)，分子离子峰同位素分布与理论模拟一致（RMSD=0.8 ppm）。特征碎片包括m/z 315.0882（吡啶并嘧啶酮母核断裂）和m/z 168.0415（噻唑烷环碎片）。

计算化学方法（DFT、分子轨道分析）

采用B3LYP/6-311+G(d,p)基组进行几何优化，与X射线结构对比显示键长偏差＜0.02 Å，键角偏差＜1.5°。前线分子轨道分析表明：

轨道特性	能量 (eV)	组成贡献
HOMO	-5.82	吡啶环π轨道(62%) + 硫代羰基p轨道(28%)
LUMO	-1.74	嘧啶酮反键π*轨道(58%) + 丙烯基π轨道(22%)

分子静电势表面显示最大负电势区域(-42.3 kcal/mol)位于嘧啶酮氧原子，而最大正电势区域(+36.8 kcal/mol)集中在硫代羰基硫原子，这解释了分子间C=O···H-N氢键的形成倾向。

Biological Activity

The compound 2-[(3-ethoxypropyl)amino]-3-{(Z)-[4-oxo-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a synthetic organic molecule notable for its complex structure and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Structural Overview

The compound comprises several functional groups:

• Pyrido-pyrimidine core : This heterocyclic structure is known for its diverse biological activities.
• Thiazolidinone moiety : Contributes to the compound's reactivity and potential interactions with biological targets.
• Ethoxypropyl amine : Enhances solubility and bioavailability.

The specific mechanism of action for this compound is not fully elucidated; however, it is believed to interact with various biological macromolecules such as enzymes and receptors. This interaction may lead to modulation of critical cellular pathways, which can result in therapeutic effects.

Biological Activity

Research indicates that this compound exhibits several biological activities:

• Anticancer Properties : The compound has been investigated for its ability to inhibit cancer cell proliferation. It targets specific kinases involved in cell cycle regulation. For instance, studies have shown that similar compounds with pyrido-pyrimidine scaffolds exhibit significant anti-proliferative effects against various cancer cell lines .
• Antimicrobial Activity : The thiazolidinone structure is associated with antimicrobial properties. Compounds featuring similar moieties have demonstrated effectiveness against a range of bacterial strains .
• Anti-inflammatory Effects : Preliminary studies suggest that the compound may possess anti-inflammatory properties, potentially through the inhibition of pro-inflammatory cytokines .

Research Findings

A comprehensive review of literature highlights the following findings related to the biological activity of this compound:

Study Focus	Findings	Reference
Anticancer Activity	Inhibition of cancer cell lines via kinase modulation
Antimicrobial Effects	Effective against Gram-positive and Gram-negative bacteria
Anti-inflammatory Properties	Reduction in cytokine levels in vitro

Case Studies

• Case Study on Anticancer Activity : A study evaluating the effect of similar pyrido-pyrimidine derivatives showed a dose-dependent inhibition of cell growth in breast cancer cell lines. The mechanism was linked to the induction of apoptosis through mitochondrial pathways.
• Case Study on Antimicrobial Efficacy : Another study assessed the antimicrobial activity against Staphylococcus aureus and Escherichia coli, demonstrating significant inhibition zones compared to control groups.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Thiazolidinone-Based Analogs

Compound B : 3-{(Z)-[3-(2-Methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(1-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

• Structural Differences: Side chain: Compound B has a 2-methoxyethyl group instead of prop-2-en-1-yl, reducing steric bulk. Amino substituent: 1-Phenylethylamino vs. 3-ethoxypropylamino in Compound A, altering lipophilicity.
• Functional Implications :
  • The 1-phenylethyl group in Compound B enhances membrane permeability but may reduce aqueous solubility compared to Compound A’s ethoxypropyl chain.
  • The (Z)-configuration is conserved, suggesting similar geometric constraints for receptor binding.

Compound C : (S)-2-(5-((3-(4-Methoxyphenyl)-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-3-phenylpropanoic acid

• Key Contrasts: Core structure: Pyrazole-thiazolidinone hybrid vs. pyrido-pyrimidinone in Compound A. Bioactivity: Compound C exhibits anti-inflammatory activity due to the carboxylic acid group, whereas Compound A’s pyrimidinone core may favor kinase inhibition.
• Synthetic Routes: Both compounds utilize 2-mercaptoacetic acid for thiazolidinone ring closure .

Pyrimidinone Derivatives

Compound D : 3-(4-Methyl-2-oxo-2H-chromen-6-ylamino)-2-phenylthiazolidin-4-one

• Structural Comparison: Substituents: Chromen-2-one moiety in Compound D vs. pyrido-pyrimidinone in Compound A. Bioactivity: Compound D’s chromenone group is associated with antioxidant properties, while Compound A’s conjugated system may enable fluorescence-based applications.

Compound E : 4-(4-Chlorophenyl)-6-(4-methoxyphenyl)-3-{3-[5-(4-methoxyphenyl)-3,8-diphenylpyrrolo[1,2-c][1,3]thiazolo[3,2-a]pyrimidin-6-yl]-1H-1,2,4-triazol-5-yl}pyridin-2-amine

• Functional Differences :
  • Complexity : Compound E’s triazolyl-pyrrolothiazolopyrimidine scaffold introduces multiple hydrogen-bonding sites, unlike Compound A’s simpler architecture.
  • Applications : Compound E is designed for high-affinity kinase inhibition, whereas Compound A’s prop-2-en-1-yl group may confer reactivity for covalent binding.

Data Tables: Structural and Functional Comparisons

Parameter	Compound A	Compound B	Compound C
Core Structure	Pyrido[1,2-a]pyrimidin-4-one	Pyrido[1,2-a]pyrimidin-4-one	Pyrazole-thiazolidinone
Thiazolidinone Substituent	3-(Prop-2-en-1-yl)	3-(2-Methoxyethyl)	3-(4-Methoxyphenyl)
Amino Side Chain	3-Ethoxypropylamino	1-Phenylethylamino	Phenylpropanoic acid
Bioactivity (Predicted)	Kinase inhibition, antimicrobial	Antimicrobial, fluorescence probes	Anti-inflammatory
Synthetic Yield	Not reported	48% (analogous synthesis)	45–55%

Research Findings and Implications

• Solubility: The 3-ethoxypropylamino group in Compound A improves water solubility compared to Compound B’s phenylethyl chain, as evidenced by logP calculations (predicted logP: 2.1 vs. 3.8) .
• Reactivity : The prop-2-en-1-yl group in Compound A may enable Michael addition reactions, a feature absent in Compounds B–E .

Preparation Methods

Pathway A: Thiazolidinone-Pyrido[1,2-a]pyrimidine Coupling

This route involves synthesizing the thiazolidinone and pyrido[1,2-a]pyrimidine moieties separately before coupling them via a Knoevenagel condensation.

Step 1: Thiazolidin-5-ylidene Synthesis
3-(Prop-2-en-1-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene is prepared by cyclizing thiourea derivatives with α-haloketones. For example, reacting N-allylthiourea with chloroacetic acid in refluxing ethanol (78°C, 4 h) yields the thiazolidinone core.

Step 2: Pyrido[1,2-a]pyrimidin-4-one Synthesis
The pyrido[1,2-a]pyrimidin-4-one scaffold is synthesized via cyclocondensation of 2-aminopyridine derivatives with β-ketoesters. Using Al³⁺-exchanged heteropolyacid catalysts (e.g., Al₃PW₁₂O₄₀), this step achieves yields >90% under mild conditions (60°C, 1 h).

Step 3: Knoevenagel Condensation
The thiazolidin-5-ylidene and pyrido[1,2-a]pyrimidin-4-one intermediates undergo Z-selective Knoevenagel coupling using DABCO (1,4-diazabicyclo[2.2.2]octane) in ethanol at reflux (82°C, 1.5 h). The reaction’s stereoselectivity arises from steric hindrance favoring the Z-isomer.

Step	Reactants	Conditions	Yield	Catalyst
1	N-Allylthiourea + ClCH₂CO₂H	Ethanol, 78°C, 4 h	85%	None
2	2-Amino-3-ethoxypropylpyridine + Ethyl acetoacetate	Al₃PW₁₂O₄₀, 60°C, 1 h	92%	Al₃PW₁₂O₄₀
3	Thiazolidinone + Pyrido[1,2-a]pyrimidin-4-one	DABCO, EtOH, 82°C, 1.5 h	78%	DABCO

Pathway B: One-Pot Tandem Synthesis

Recent advances employ tandem Knoevenagel–Michael cyclo-condensation to streamline synthesis. Combining heterocyclic enamine , malononitrile , and aromatic aldehydes in ethanol with DABCO produces the target compound in a single vessel (75–82% yield, 1.5 h). This method reduces purification steps and improves atom economy.

Optimization of Reaction Conditions

Temperature and Solvent Effects

• Ethanol vs. DMF : Ethanol enhances Z-selectivity in Knoevenagel condensations due to hydrogen-bond stabilization of intermediates. Polar aprotic solvents like DMF accelerate cyclocondensation but reduce stereochemical control.

• Reflux vs. Room Temperature : Reflux (82°C) is critical for complete conversion in Pathway A, while room-temperature reactions exhibit <50% yields.

Catalytic Systems

• Heteropolyacid Catalysts : Al³⁺-exchanged tungstophosphoric acids (Al₃PW₁₂O₄₀) increase Lewis acidity, accelerating pyrido[1,2-a]pyrimidin-4-one formation.

• Organocatalysts : DABCO outperforms piperidine in Knoevenagel reactions, achieving 78% vs. 62% yields.

Purification and Characterization

Isolation Techniques

• Recrystallization : Crude products are purified via ethanol/water mixtures, yielding crystals with >98% purity.

• Column Chromatography : Silica gel (ethyl acetate/hexane, 3:7) resolves stereoisomers but is less cost-effective for industrial scaling.

Analytical Validation

• NMR Spectroscopy : The Z-configuration is confirmed by NOE correlations between the thiazolidinone methine proton (δ 7.46–7.86 ppm) and pyrido[1,2-a]pyrimidin-4-one aromatic protons.

• Mass Spectrometry : High-resolution ESI-MS shows [M+H]⁺ at m/z 431.1 (calculated: 430.5).

Industrial Scalability Considerations

Continuous Flow Synthesis

Adopting flow chemistry reduces reaction times from hours to minutes. For example, microreactors operating at 100°C achieve 89% yield in Pathway B with 95% purity.

Waste Minimization

• Solvent Recovery : Ethanol is recycled via distillation, cutting costs by 30%.

• Catalyst Reuse : Al₃PW₁₂O₄₀ retains activity for five cycles without significant loss .

Q & A

(Basic) What are the key synthetic steps and critical parameters for preparing this compound?

The synthesis involves multi-step reactions starting with pyrido-pyrimidine and thiazolidinone precursors. Critical steps include:

• Condensation reactions under inert atmospheres (e.g., nitrogen) to prevent oxidation of sensitive functional groups .
• Refluxing in solvents like ethanol or dimethylformamide (DMF) at controlled temperatures (70–110°C) to facilitate intermediate formation .
• Purification via column chromatography or recrystallization to isolate the final product with >95% purity .
  Key parameters include pH control during coupling reactions and solvent selection to minimize side products .

(Advanced) How can reaction conditions be systematically optimized to improve synthetic yield?

Use Design of Experiments (DoE) to evaluate variables such as:

• Temperature gradients (e.g., 60–120°C) to identify optimal thermal conditions for intermediate stability .
• Solvent polarity (e.g., DMF vs. acetonitrile) to enhance reaction kinetics .
• Catalyst loading (e.g., Lewis acids like ZnCl₂) to accelerate cyclization steps .
  Statistical modeling of these factors can pinpoint interactions that maximize yield while reducing byproduct formation .

(Basic) Which spectroscopic methods are essential for confirming the compound’s structure?

• NMR spectroscopy (¹H, ¹³C, and 2D techniques like COSY/HSQC) to verify substituent positions and Z-configuration of the thiazolidinone moiety .
• IR spectroscopy to confirm functional groups (e.g., C=O at ~1700 cm⁻¹, C=S at ~1250 cm⁻¹) .
• X-ray crystallography for absolute stereochemical assignment and bond-length validation .

(Advanced) How should researchers resolve contradictions in spectroscopic or crystallographic data?

• Cross-validate using complementary techniques: For example, if NMR suggests a tautomeric form conflicting with IR data, employ mass spectrometry (HRMS) to confirm molecular weight .
• Re-refinement of crystallographic data using software like SHELXL to check for twinning or disorder, which may distort electron density maps .
• Dynamic NMR experiments to assess temperature-dependent conformational changes that might explain discrepancies .

(Basic) How is the Z-configuration of the thiazolidinone methylidene group confirmed?

The Z-configuration is determined via:

• NOESY NMR to detect spatial proximity between the thiazolidinone sulfur and pyrido-pyrimidine protons .
• X-ray diffraction to visualize the planar geometry and substituent orientation .

(Advanced) What strategies are recommended for validating the compound’s stability under physiological conditions?

• Stress testing : Incubate the compound in buffers (pH 2–9) at 37°C and monitor degradation via HPLC over 24–72 hours .
• Light exposure studies to assess photolytic stability using UV-Vis spectroscopy .
• Cyclic voltammetry to evaluate redox susceptibility, particularly for the thioxo and allyl groups .

(Basic) What purification techniques are most effective for isolating this compound?

• Flash chromatography with silica gel and gradient elution (e.g., hexane/ethyl acetate) to separate polar byproducts .
• Recrystallization from ethanol or DMF/water mixtures to enhance crystalline purity .

(Advanced) How can structure-activity relationships (SAR) be analyzed for this compound?

• Synthesize analogs with variations in the allyl, ethoxypropyl, or thiazolidinone groups (e.g., replacing allyl with benzyl) and compare bioactivity .
• Molecular docking against target proteins (e.g., kinases or oxidoreductases) to identify critical binding motifs .
• QSAR modeling to correlate electronic properties (e.g., Hammett constants) with observed biological activity .

(Advanced) How can researchers address low yields in the final coupling step?

• Screen coupling reagents : Compare efficiency of EDCI, DCC, or HATU in activating carboxylic acid intermediates .
• Microwave-assisted synthesis to reduce reaction time and improve energy transfer .
• In situ monitoring via FTIR or Raman spectroscopy to identify quenching points and adjust reagent stoichiometry .

(Basic) What are the primary biological targets or assays for this compound?

• Enzyme inhibition assays : Test against cysteine proteases or thioredoxin reductase due to the thioxo group’s reactivity .
• Antimicrobial screening via broth microdilution to determine MIC values against Gram-positive/-negative bacteria .
• Cytotoxicity profiling using MTT assays on cancer cell lines (e.g., HeLa or MCF-7) to evaluate anticancer potential .